Pyrazino-[2,3-f][1,10]phenanthroline as a new anchoring group of organic dyes for dye-sensitized solar cells†

RSC Advances Pub Date: 2015-05-18 DOI: 10.1039/C5RA05349H

Abstract

Two novel donor–acceptor organic dyes (PPL-1 and PPL-2) with pyrazino-[2,3-f][1,10]phenanthroline as an electron-withdrawing anchoring group were designed and synthesized for dye-sensitized solar cells, achieving a promising power conversion efficiency of 4.04% under standard AM 1.5 conditions.

Graphical abstract: Pyrazino-[2,3-f][1,10]phenanthroline as a new anchoring group of organic dyes for dye-sensitized solar cells
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